Cas no 2680778-95-2 (benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate)

• Product Name: benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate
• CAS No: 2680778-95-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6187569
• PubChem ID: 71212230
• Update Time: 2025-10-24

benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate
• 2680778-95-2
• SCHEMBL14603706
• EN300-6962991

• Inchi： 1S/C15H19NO3/c17-14-8-11-6-12(14)7-13(11)16-15(18)19-9-10-4-2-1-3-5-10/h1-5,11-14,17H,6-9H2,(H,16,18)
• InChI Key： MTMBTSQUAPGYES-UHFFFAOYSA-N
• SMILES： OC1CC2C(CC1C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate

Benzyl N-{5-Hydroxybicyclo[2.2.1]heptan-2-yl}carbamate (CAS No. 2680778-95-2): A Comprehensive Overview

Benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate (CAS No. 2680778-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic carbamate derivative is characterized by its unique structural features, including a bicyclo[2.2.1]heptane skeleton and a hydroxy functional group, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for synthesizing novel bioactive molecules.

The compound's molecular structure combines a carbamate linkage with a benzyl protecting group, making it a versatile intermediate in organic synthesis. Its 5-hydroxybicyclo[2.2.1]heptane core is particularly noteworthy, as this scaffold is found in various natural products and pharmaceuticals. The presence of both hydrophilic (hydroxy) and hydrophobic (benzyl) moieties enhances its solubility profile, which is critical for formulation development.

In recent years, benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate has emerged as a key player in the development of central nervous system (CNS) therapeutics. Its structural similarity to neuroactive compounds has prompted investigations into its potential as a precursor for neuromodulators and enzyme inhibitors. This aligns with current industry trends focusing on blood-brain barrier permeability and targeted drug delivery, which are among the most searched topics in pharmaceutical research today.

The synthetic routes to CAS 2680778-95-2 typically involve stereoselective reactions to control the configuration at the bicyclic carbon centers. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve the efficiency of its production. These methods address the growing demand for green chemistry approaches, another hot topic in contemporary chemical research.

From a commercial perspective, benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate serves as a valuable chiral building block for pharmaceutical manufacturers. Its market demand has been steadily increasing, particularly from contract research organizations (CROs) specializing in small molecule drug development. The compound's stability under various conditions makes it suitable for long-term storage and international shipping, important considerations for global supply chains.

Analytical characterization of 2680778-95-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure batch-to-batch consistency, which is crucial for regulatory compliance in pharmaceutical applications. The compound's spectral data and chromatographic properties are frequently requested by researchers, as evidenced by search trends in scientific databases.

In material science applications, the bicyclo[2.2.1]heptane framework of this compound has shown promise in the development of advanced polymers with unique mechanical properties. The rigidity of the bicyclic system can impart desirable characteristics to polymeric materials, making them suitable for high-performance applications. This connects with current interests in sustainable materials and biodegradable plastics.

The safety profile of benzyl N-{5-hydroxybicyclo[2.2.1]heptan-2-yl}carbamate has been extensively studied, with particular attention to its handling precautions and storage conditions. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. These considerations are frequently addressed in safety data sheets (SDS) and chemical handling guidelines.

Looking forward, the scientific community anticipates expanded applications for CAS 2680778-95-2 in medicinal chemistry and material engineering. Its structural features make it a promising candidate for developing next-generation therapeutics targeting various disease pathways. The compound's versatility continues to inspire innovative research across multiple disciplines, solidifying its position as an important tool in modern chemical science.